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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309

An In-depth Technical Guide to Acrylophenone

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of acrylophenone, detailing its chemical
structure, physicochemical properties, and established experimental protocols for its synthesis.

Core Concepts: Structural Formula and IUPAC
Nomenclature

Acrylophenone, an organic compound, is classified as an a,3-unsaturated ketone. Its
structure consists of a phenyl group attached to a propenone backbone.[1] This arrangement
allows for conjugation between the phenyl ring and the ketone, which is key to its reactivity.[1]

o |[UPAC Name: 1-Phenylprop-2-en-1-one[1][2][3]

e Common Synonyms: Phenyl vinyl ketone, Benzoylethylene[1]
e Molecular Formula: CeHsO[1][2][3]

« Canonical SMILES: C=CC(=0)C1=CC=CC=C1[1][3]

Visualization of Acrylophenone's Structure

The logical relationship of the atoms within the acrylophenone molecule is presented below.
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Step 1: Mannich Base Formation

Gcetophenone + Dimethylamine HCI + Paraformaldehyde)

l

Reflux in Ethanol with HCI catalyst

l

Cool and Precipitate with Acetone

y

Gsolate 3-Dimethylaminopropiophenone HCD

Proceed to Elimination

Step 2: Elimination Reaction

(Heat Mannich Base)
Gormation of Acrylophenona

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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